Cas no 65757-61-1 (Benzene, [1-(1-methylethoxy)ethyl]-)

• Product Name: Benzene, [1-(1-methylethoxy)ethyl]-
• CAS No: 65757-61-1
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 397328
• PubChem ID: 15584172
• Update Time: 2025-04-19

Benzene, [1-(1-methylethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [1-(1-methylethoxy)ethyl]-
• 1-propan-2-yloxyethylbenzene
• (1-Isopropoxyethyl)benzene
• Isopropyl 1-phenylethyl ether
• LogP
• Phenylethyl isopropyl ether
• KLOUCDOOJZGJFJ-UHFFFAOYSA-N
• SCHEMBL104838
• DTXSID10574924
• 65757-61-1
• {1-[(Propan-2-yl)oxy]ethyl}benzene
• 1-Phenylethanol, isopropyl ether

• Inchi： 1S/C11H16O/c1-9(2)12-10(3)11-7-5-4-6-8-11/h4-10H,1-3H3
• InChI Key： KLOUCDOOJZGJFJ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23